1H-Azepine-1-carbodithioic acid, hexahydro-, compd. with hexahydro-1H-azepine (1:1)
Overview
Description
Physical And Chemical Properties Analysis
This compound has a molecular weight of 198.30500 and an exact mass of 197.03088602 . It has a polar surface area (PSA) of 74.13000 and a logP value of 2.01500 . The density of the compound is 1.154g/cm3 . It has a boiling point of 242.7ºC and a flash point of 100.6ºC .Scientific Research Applications
Conformational Studies and Helix Induction
1H-Azepine derivatives have been explored for their ability to induce specific molecular conformations. For instance, 1H-azepine-4-amino-4-carboxylic acid, a related compound, has been synthesized and used in conformational studies. This derivative, identified as Azn, exhibits a significant helicogenic effect, potentially useful in the design of peptides and proteins with specific three-dimensional structures (Pellegrino et al., 2012).
Synthesis of Novel Compounds
Azepine compounds play a crucial role in the synthesis of novel chemical entities. For example, 1H-azepine and its derivatives have been used as starting materials or intermediates in the synthesis of various heterocyclic compounds. These processes often involve complex reactions and are important for creating new molecules with potential applications in materials science and pharmacology (Guerrero et al., 2014).
Structural Analysis and Crystallography
The structural analysis of azepine derivatives has been a subject of research in crystallography. Studies on compounds like 10,11-Dihydrocarbamazepine-acetic acid have provided insights into hydrogen bonding and molecular arrangements in solid states. This kind of research is vital for understanding the physical properties of these compounds and their potential applications in various fields (Johnston et al., 2006).
Functionalization and Polymer Synthesis
Azepine derivatives are utilized in the functionalization of organic molecules and the synthesis of polymers. For instance, studies have shown the ability of hexahydro-2H-azepin-2-ones to form polymers similar to nylon 6, which can be modified through the nature and position of the lactam substituent. This research highlights the utility of azepine derivatives in creating new materials with tailored properties (Overberger et al., 1972).
Catalysis and Organic Reactions
Research into azepine derivatives has also focused on their use in catalysis and organic reactions. For example, the development of carbocation-initiated cascade reactions using azepine derivatives has been explored. These studies are significant for advancing synthetic methodologies in organic chemistry, leading to the efficient production of complex molecules (Li et al., 2018).
Safety and Hazards
properties
IUPAC Name |
azepane;azepane-1-carbodithioic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NS2.C6H13N/c9-7(10)8-5-3-1-2-4-6-8;1-2-4-6-7-5-3-1/h1-6H2,(H,9,10);7H,1-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CIPHOUPBLAOEKY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCNCC1.C1CCCN(CC1)C(=S)S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H26N2S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5062550 | |
Record name | 1H-Azepine-1-carbodithioic acid, hexahydro-, compd. with hexahydro-1H-azepine (1:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5062550 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
274.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Hexamethyleneammonium Hexamethylenedithiocarbamate | |
CAS RN |
2608-11-9 | |
Record name | Hexamethylenimine hexamethylenedithiocarbamate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2608-11-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1H-Azepine-1-carbodithioic acid, hexahydro-, compd. with hexahydro-1H-azepine (1:1) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002608119 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1H-Azepine-1-carbodithioic acid, hexahydro-, compd. with hexahydro-1H-azepine (1:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1H-Azepine-1-carbodithioic acid, hexahydro-, compd. with hexahydro-1H-azepine (1:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5062550 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Hexahydro-1H-azepine-1-dithiocarboxylic acid, compound with hexahydro-1H-azepine (1:1) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.018.204 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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